Cas no 2580180-34-1 (4-(benzyloxy)carbonyl-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid)

• Product Name: 4-(benzyloxy)carbonyl-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid
• CAS No: 2580180-34-1
• MF: C₁₃H₁₅NO₆S
• MW: 313.3263027668
• CID: 5658906
• PubChem ID: 165892029
• Update Time: 2025-06-10

4-(benzyloxy)carbonyl-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580180-34-1
• EN300-27723865
• 4-[(benzyloxy)carbonyl]-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid
• 4-(benzyloxy)carbonyl-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid

• Inchi： 1S/C13H15NO6S/c15-12(16)11-9-21(18,19)7-6-14(11)13(17)20-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,15,16)
• InChI Key： BLAINQRWHNYYMV-UHFFFAOYSA-N
• SMILES： S1(CCN(C(=O)OCC2C=CC=CC=2)C(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 313.06200837g/mol
• Monoisotopic Mass: 313.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 109Ų

Additional information on 4-(benzyloxy)carbonyl-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid

Introduction to 4-(benzyloxy)carbonyl-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid (CAS No. 2580180-34-1)

4-(benzyloxy)carbonyl-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580180-34-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex heterocyclic structure, which includes a thiomorpholine moiety integrated with carbonyl and ester functionalities. The unique arrangement of these functional groups makes it a promising candidate for further exploration in drug design and development.

The thiomorpholine ring is a key structural feature of this compound, contributing to its potential biological activity. Thiomorpholine derivatives are known for their versatility in medicinal chemistry, often exhibiting properties that make them suitable for use as intermediates in the synthesis of bioactive molecules. The presence of the 1,1-dioxo group further enhances the molecular complexity, suggesting possible interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of novel scaffolds that incorporate sulfur-containing heterocycles, such as thiomorpholine, due to their ability to modulate biological pathways effectively. The 4-(benzyloxy)carbonyl moiety in this compound adds an additional layer of functionality, which can influence both the solubility and reactivity of the molecule. This makes it particularly valuable for synthetic chemists who are seeking to modify or enhance the properties of existing pharmacophores.

One of the most compelling aspects of 4-(benzyloxy)carbonyl-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid is its potential as a building block for more complex drug candidates. Researchers have been exploring its utility in the synthesis of molecules that target various diseases, including neurological disorders and inflammatory conditions. The combination of the thiomorpholine ring and the ester functionalities provides multiple points of interaction with biological systems, which could lead to the discovery of new therapeutic agents.

Recent studies have highlighted the importance of sulfur-containing heterocycles in drug discovery. Thiomorpholine derivatives have shown promise in inhibiting enzymes that play a role in cancer progression and neurodegenerative diseases. The CAS No. 2580180-34-1 compound is no exception, and its unique structure suggests that it may have similar applications. For instance, researchers have hypothesized that it could interfere with key enzymatic pathways by acting as a competitive inhibitor or by modulating protein-protein interactions.

The dioxo group in this molecule is particularly noteworthy, as it can participate in hydrogen bonding and other non-covalent interactions with biological targets. This feature could be exploited to enhance binding affinity and selectivity when designing novel drugs. Additionally, the presence of multiple reactive sites allows for further chemical modifications, enabling chemists to fine-tune the properties of the molecule to meet specific therapeutic requirements.

In terms of synthetic chemistry, 4-(benzyloxy)carbonyl-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid represents an interesting challenge due to its complexity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in developing efficient synthetic routes to thiomorpholine derivatives.

The pharmaceutical industry has been particularly interested in thiomorpholine-based compounds due to their potential as scaffolds for drug development. Several clinical trials have been conducted or are underway to evaluate the efficacy of molecules derived from this class. While CAS No. 2580180-34-1 has not yet entered clinical trials, its structural features suggest that it could be a valuable precursor for future drug candidates.

One area where this compound shows particular promise is in the treatment of neurological disorders. Thiomorpholine derivatives have been shown to interact with neurotransmitter receptors and ion channels, making them potential candidates for drugs targeting conditions such as epilepsy and Alzheimer's disease. The unique combination of functional groups in 4-(benzyloxy)carbonyl-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid could lead to novel mechanisms of action that are not available with existing treatments.

Another exciting application is in the field of anti-inflammatory drugs. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which can be targeted by small molecule inhibitors. Thiomorpholine-based compounds have demonstrated ability to modulate these pathways effectively, suggesting that 4-(benzyloxy)carbonyl-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid could be developed into a new generation anti-inflammatory agent.

The synthesis and characterization of this compound have also provided insights into its chemical behavior and reactivity patterns. Understanding these properties is crucial for optimizing its use as an intermediate in drug synthesis and for predicting its potential biological activity. Computational studies have played a significant role in this regard, allowing researchers to model how the molecule interacts with biological targets at a molecular level.

In conclusion,4-(benzyloxy)carbonyl-1,1-dioxo-1lambda6-thiomorpholine-3-carboxylic acid (CAS No. 2580180-34-1) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a building block for novel drug candidates targeting various diseases. As research continues to uncover new applications for thiomorpholine derivatives,CAS No 25801803401 will undoubtedly play an important role in shaping the future landscape of medicinal chemistry.